Unraveling the surface self-reconstruction of Fe-doped Ni-thiophosphate for efficient oxygen evolution reaction†
Chemical Communications Pub Date: 2023-06-26 DOI: 10.1039/D3CC01510F
Abstract
Surface self-reconstruction of oxygen evolution reaction (OER) electrocatalysts generally occurs during the electrochemical activation process. Herein, we study the surface self-reconstruction of a 2D layered Fe-doped Ni-thiophosphate (NixFe1−xPS3) nanosheet. The role of Fe in the surface self-reconstruction of NiPS3 during the OER is investigated by using an in situ Raman analysis. Formation of amorphous metal/non-metal oxide layers on the surface of NixFe1−xPS3 can efficiently act as the ultimate catalytic center for the OER.
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Journal Name：Chemical Communications
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CAS no.: 10383-90-1
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